
Application Notes: Non-Invasive
Transcutaneous Bilirubinometry for Neonatal

Jaundice Screening

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bilirubin conjugate

Cat. No.: B1663532 Get Quote

Introduction

Neonatal jaundice, characterized by hyperbilirubinemia, is a common and generally benign

condition in newborns. However, severe hyperbilirubinemia can lead to neurotoxic effects,

including acute bilirubin encephalopathy and kernicterus.[1] Consequently, universal screening

for significant hyperbilirubinemia is recommended by pediatric academies.[2] The gold standard

for measuring bilirubin levels is quantifying total serum bilirubin (TSB) through an invasive

blood draw.[1][3] Non-invasive transcutaneous bilirubinometry (TcB) has emerged as a reliable

and widely used screening alternative.[1][4]

TcB devices work by directing white light into the skin and measuring the intensity of specific

wavelengths that are returned, providing an estimate of the bilirubin concentration in the

subcutaneous tissue.[5] This method offers several advantages, including instantaneous,

painless measurements, which can reduce the need for painful heel pricks, decrease parental

anxiety, and potentially lower costs.[3][6][7]

These application notes provide researchers, scientists, and drug development professionals

with a comprehensive overview of the principles, protocols, and data related to the use of

transcutaneous bilirubinometry for neonatal jaundice screening.
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Transcutaneous bilirubinometers are spectrophotometric devices that analyze the light

reflected from a newborn's skin. The device emits a flash of light that penetrates the

subcutaneous tissue. The reflected light is then separated into its constituent wavelengths by a

dichroic mirror. The instrument's microprocessor calculates the difference in the optical

densities of light in the blue and green wavelength regions, which correlates with the bilirubin

concentration in the capillaries and subcutaneous tissue. Modern devices often use multi-

wavelength analysis to correct for factors like melanin and hemoglobin, improving accuracy

across diverse populations.

Applications

Universal Screening: TcB is an effective tool for universal screening of all newborns for

jaundice before hospital discharge.[2][7]

Monitoring: It can be used to monitor the progression of jaundice and determine the need for

a confirmatory TSB test.[8]

Reducing Invasive Procedures: The use of TcB significantly reduces the number of painful

and invasive blood draws required for TSB measurements.[7][9]

Limitations

Screening vs. Diagnosis: TcB is a screening tool and not a replacement for TSB

measurement, which remains the gold standard for diagnostic purposes.[10]

Accuracy at High Bilirubin Levels: The accuracy of TcB devices may decrease at higher

bilirubin concentrations (e.g., >15 mg/dL or 250 µmol/L).[8][11][12] In such cases, a

confirmatory TSB is necessary.

Influence of Phototherapy: TcB measurements should not be taken on skin that has been

exposed to phototherapy, as the light treatment blanches the skin and will lead to falsely low

readings. Measurements can be taken from a covered patch of skin.[8][13] It is

recommended to wait more than 24 hours after stopping phototherapy before using TcB.[14]

Population Variability: Factors such as gestational age, birth weight, race, and skin

pigmentation can influence TcB readings.[5][11][15] While modern devices have algorithms

to adjust for some of these variables, validation in specific populations is recommended.
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Experimental Protocols
Protocol 1: General Procedure for Transcutaneous Bilirubin Measurement

This protocol provides a generalized procedure for using a transcutaneous bilirubinometer.

Users should always refer to the specific manufacturer's instructions for their device (e.g.,

Dräger JM-105).[6][16]

1. Preparation and Calibration: a. Ensure the device is fully charged. b. Clean the probe tip with

an alcohol wipe before each use.[16] c. Perform a daily calibration or system check as per the

manufacturer's guidelines.[6]

2. Patient Selection: a. TcB is primarily recommended for neonates with a gestational age of

≥35 weeks and postnatal age of >24 hours.[6][16][17] b. For infants younger than 24 hours with

visible jaundice, a direct TSB measurement is recommended.[17][18]

3. Measurement Site Selection: a. The preferred measurement sites are the mid-sternum or the

forehead.[6][15][16] The sternum is often favored as it is less likely to be exposed to ambient

light. b. Ensure the selected skin area is free from bruising, birthmarks, or excessive hair.

4. Taking the Measurement: a. Power on the device. b. Place the probe tip flat against the

baby's skin at the chosen site.[6] c. Apply gentle pressure until the device indicates a

measurement is being taken (often with a "click" sound).[6] d. Most devices will automatically

take a series of measurements (typically 3-5) and display the average value.[6][19] Lift the

device from the skin between each measurement if required by the manufacturer.[6]

5. Recording and Interpretation: a. Record the TcB value in the patient's chart, noting the time

and measurement site. b. Plot the TcB value on an hour-specific bilirubin nomogram to assess

the risk of hyperbilirubinemia.[4][6] c. Follow institutional or national guidelines to determine the

need for a confirmatory TSB test. A TSB is typically required if the TcB level is within a certain

range of the phototherapy threshold (e.g., within 3 mg/dL) or exceeds a specific value (e.g., 15

mg/dL).[14][18]

Protocol 2: TcB Measurement During Phototherapy

TcB is generally not recommended on skin exposed to phototherapy. However, it can be used

on a covered patch of skin to monitor bilirubin levels.
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1. Skin Patch Application: a. At the initiation of phototherapy, cover a small patch of skin

(approximately 2 cm in diameter) on the sternum with an opaque, light-blocking patch or black

tape.[8][13]

2. Measurement Procedure: a. For each measurement, briefly interrupt phototherapy. b.

Remove the opaque patch. c. Perform the TcB measurement on the unexposed skin as

described in Protocol 1. d. Immediately replace the patch and resume phototherapy.

3. Correlation with TSB: a. Periodically obtain paired TSB samples to validate the correlation

between the covered-skin TcB and TSB values for your specific patient population and

phototherapy equipment.

Data Presentation
The correlation between TcB and TSB is a critical parameter for validating the use of

transcutaneous devices. The following tables summarize quantitative data from various studies.

Table 1: Correlation of Transcutaneous Bilirubin (TcB) and Total Serum Bilirubin (TSB) in Term

and Preterm Neonates
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Study
Population

Gestational
Age
(weeks)

Number of
Paired
Measureme
nts

Measureme
nt Site

Correlation
Coefficient
(r)

Mean
Difference
(TcB - TSB)

Mixed

Population[20

]

Term (≥37)

and Preterm

(<37)

500 Forehead 0.73 Not Specified

Mixed

Population[20

]

Term (≥37)

and Preterm

(<37)

500 Sternum 0.72 Not Specified

Preterm

Infants[21]
<35 588 Not Specified 0.80 -1.0 mg/dL

Mixed

Population[11

]

Not Specified 925 Not Specified 0.78
+0.84 ± 1.78

mg/dL

Term and

Late

Preterm[9]

>35 Not Specified Forehead
0.93 (for TSB

≤15 mg/dl)
Not Specified

Term and

Late

Preterm[9]

>35 Not Specified Sternum
0.94 (for TSB

≤15 mg/dl)
Not Specified

Haitian

Newborns[13]
≥35 23 infants Sternum

Good

Agreement
+8.4 µmol/L

Haitian

Newborns[13]
<35 12 infants Sternum

Good

Agreement
+16.4 µmol/L

Note: Conversion: 1 mg/dL ≈ 17.1 µmol/L. Mean difference values indicate TcB tending to

overestimate (+) or underestimate (-) TSB.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/publication/367865145_Correlation_of_serum_bilirubin_and_transcutaneous_bilirubin_in_newborns
https://www.researchgate.net/publication/367865145_Correlation_of_serum_bilirubin_and_transcutaneous_bilirubin_in_newborns
https://pubmed.ncbi.nlm.nih.gov/28372516/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4306797/
https://www.ijpediatrics.com/index.php/ijcp/article/view/4528
https://www.ijpediatrics.com/index.php/ijcp/article/view/4528
https://adc.bmj.com/content/103/Suppl_1/A105.1
https://adc.bmj.com/content/103/Suppl_1/A105.1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below are diagrams illustrating the workflow and decision-making process in neonatal jaundice

screening using transcutaneous bilirubinometry.
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Workflow for Neonatal Jaundice Screening

Initial Screening (24-48 hours of age)

Result Interpretation and Action

Diagnosis and Management

Newborn >24h old

Visual Assessment for Jaundice

Perform TcB Screening
(Protocol 1)

Jaundice visible

No Jaundice Detected

No jaundice

Plot TcB on Hour-Specific NomogramRoutine Postnatal Care

Assess Risk Zone

Low Risk Zone

< 75th percentile

Intermediate Risk Zone

75th-95th percentile

High Risk Zone or
TcB > Threshold

> 95th percentile or >15 mg/dL

Schedule Follow-up Perform Confirmatory TSB Test

TSB Result

Manage based on TSB and
Clinical Practice Guidelines

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship for TcB vs. TSB Testing

Transcutaneous Bilirubin (TcB) Measurement

Is TcB near or above phototherapy threshold?

Perform Total Serum Bilirubin (TSB) Test

Yes

Continue Routine Follow-up
(Repeat TcB as needed)

No
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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